6,8-dichloro-2-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

• Molecular Formula: C12H12Cl2N2
• Molecular Weight: 255.14 g/mol
• IUPAC Name: 6,8-dichloro-2-methyl-1,3,4,5-tetrahydropyrido[4,3-b]indole
• InChI: InChI=1S/C12H12Cl2N2/c1-16-3-2-11-9(6-16)8-4-7(13)5-10(14)12(8)15-11/h4-5,15H,2-3,6H2,1H3
• InChI Key: MJEBEYGVPIXUJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C3=C(N2)C(=CC(=C3)Cl)Cl

Description

6,8-dichloro-2-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is a useful research compound. Its molecular formula is C12H12Cl2N2 and its molecular weight is 255.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-Dichlorophenylhydrazine hydrochloride (1.0 g, 4.68 mmol) was dissolved in 7% H2SO4 in 1,4-dioxan (50 mL) and N-methylpiperidine-4-one (0.76 g, 5.0 mmol) was added and stirred at RT for 15 min, heated at 80° C. for 14 h. After completion of the reaction (monitored by LCMS), solvent was removed in vacuum, basified with saturated aq. NaHCO3 and extracted with EtOAc. Organic layer was separated, dried over anhydrous sodium sulfate and concentrated under vacuum. The resulting product was purified by column chromatography to afford 0.58 g of 6,8-dichloro-2-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole.